Cas no 591226-59-4 (Dimethyl 5-(5-formyl-2-furyl)isophthalate)

Dimethyl 5-(5-formyl-2-furyl)isophthalate structure
591226-59-4 structure
Product Name:Dimethyl 5-(5-formyl-2-furyl)isophthalate
CAS No:591226-59-4
MF:C15H12O6
MW:288.252184867859
MDL:MFCD03102982
CID:1068622
PubChem ID:886733
Update Time:2025-04-20

Dimethyl 5-(5-formyl-2-furyl)isophthalate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5-(5-formyl-2-furyl)isophthalate
    • AC1LHFY6
    • BB_SC-0427
    • BBL012065
    • MolPort-000-794-829
    • SBB050287
    • STK390638
    • 1,3-Benzenedicarboxylic acid, 5-(5-formyl-2-furanyl)-, dimethyl ester
    • AB00287193-04
    • AKOS000293763
    • CS-0313470
    • AB00287193-03
    • NCGC00325377-01
    • VS-03190
    • 591226-59-4
    • ALBB-010261
    • 1,3-dimethyl 5-(5-formylfuran-2-yl)benzene-1,3-dicarboxylate
    • Dimethyl 5-(5-formylfuran-2-yl)isophthalate
    • dimethyl 5-(5-formylfuran-2-yl)benzene-1,3-dicarboxylate
    • Dimethyl5-(5-formylfuran-2-yl)isophthalate
    • DTXSID60358317
    • MFCD03102982
    • MDL: MFCD03102982
    • Inchi: 1S/C15H12O6/c1-19-14(17)10-5-9(6-11(7-10)15(18)20-2)13-4-3-12(8-16)21-13/h3-8H,1-2H3
    • InChI Key: VSJXHGDTDJNQEZ-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC=C1C1C=C(C(=O)OC)C=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 288.06336
  • Monoisotopic Mass: 288.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • PSA: 82.81

Dimethyl 5-(5-formyl-2-furyl)isophthalate Security Information

Dimethyl 5-(5-formyl-2-furyl)isophthalate Pricemore >>

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